4-(propan-2-yloxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Specification

• CAS No.: 946350-87-4
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 4-propan-2-yloxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• Standard InChI: InChI=1S/C22H28N2O4S/c1-4-14-29(26,27)24-13-5-6-17-7-10-19(15-21(17)24)23-22(25)18-8-11-20(12-9-18)28-16(2)3/h7-12,15-16H,4-6,13-14H2,1-3H3,(H,23,25)
• Standard InChI Key: RRPVIYNCJLBGNK-UHFFFAOYSA-N
• SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC(C)C
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC(C)C

Introduction

4-(Propan-2-yloxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is a complex organic compound belonging to the class of benzamide derivatives. It has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in pain management and neurological disorders.

Key Molecular Data

Property	Value
Chemical Name	4-(Propan-2-yloxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
CAS Number	946350-87-4
Molecular Formula	C22H28N2O4S
Molecular Weight	Not specified

Synthesis and Chemical Reactivity

The synthesis of 4-(propan-2-yloxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide involves several key steps, typically requiring specific catalysts or reagents to facilitate bond formation and ensure high yields. Conditions such as temperature, solvent choice, and reaction time are critical for optimizing the synthesis.

The compound's reactivity can be explored through various chemical reactions, including those involving the sulfonamide moiety, which is known for its biological activity. Each reaction's conditions need to be carefully controlled to prevent unwanted side reactions.

Biological and Therapeutic Applications

This compound is primarily of interest for its potential therapeutic effects in pain management and neurological disorders. It may function as a modulator of neurotransmitter systems involved in pain perception, interacting with specific receptors in the nervous system.

Potential Mechanisms of Action

• Pain Modulation: Compounds with similar structures have shown activity at various receptors involved in pain perception, suggesting a role in modulating nociceptive and neuropathic pain.

• Neurological Disorders: The compound's interaction with neurotransmitter systems could also imply applications in treating neurological conditions.

Research Findings and Patents

Several patents, including US8106190B2 and US11590126B2, describe compounds with similar structures and their applications in treating pain and other conditions. These patents highlight the compound's relevance in drug development for pain management.

Interaction Studies

Detailed pharmacological studies are necessary to elucidate specific binding affinities and functional outcomes of this compound with biological targets. Such studies will help in optimizing its pharmacological profile for therapeutic applications.